Cas no 1508861-34-4 (2-methyl-2-(4-methylphenyl)methylpyrrolidine)

• Product Name: 2-methyl-2-(4-methylphenyl)methylpyrrolidine
• CAS No: 1508861-34-4
• MF: C₁₃H₁₉N
• MW: 189.29666352272
• MDL: MFCD21780589
• CID: 5161064
• PubChem ID: 66467363
• Update Time: 2025-06-15

2-methyl-2-(4-methylphenyl)methylpyrrolidine Chemical and Physical Properties

Names and Identifiers

• Pyrrolidine, 2-methyl-2-[(4-methylphenyl)methyl]-
• 2-Methyl-2-(4-methylbenzyl)pyrrolidine
• 2-methyl-2-(4-methylphenyl)methylpyrrolidine

• MDL： MFCD21780589
• Inchi： 1S/C13H19N/c1-11-4-6-12(7-5-11)10-13(2)8-3-9-14-13/h4-7,14H,3,8-10H2,1-2H3
• InChI Key： PBZSQOFKAMEMGC-UHFFFAOYSA-N
• SMILES： N1CCCC1(C)CC1=CC=C(C)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Amphetamines and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenethylamines Amphetamines and derivatives

Additional information on 2-methyl-2-(4-methylphenyl)methylpyrrolidine

Introduction to 2-methyl-2-(4-methylphenyl)methylpyrrolidine (CAS No. 1508861-34-4)

2-methyl-2-(4-methylphenyl)methylpyrrolidine, identified by the Chemical Abstracts Service Number (CAS No.) 1508861-34-4, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This heterocyclic compound features a pyrrolidine core substituted with a tertiary butyl group and a para-substituted methylbenzene ring, making it a versatile scaffold for the development of novel bioactive molecules.

The structural motif of 2-methyl-2-(4-methylphenyl)methylpyrrolidine positions it as a potential candidate for various therapeutic applications, particularly in the realm of central nervous system (CNS) disorders and neuropharmacology. The presence of the pyrrolidine ring, known for its role in many bioactive molecules, combined with the aromatic methylphenyl group, suggests possible interactions with biological targets such as enzymes and receptors.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the pharmacophoric properties of this compound more effectively. Studies indicate that the 2-methyl-2-(4-methylphenyl)methylpyrrolidine scaffold may exhibit inhibitory activity against certain enzymes implicated in neurodegenerative diseases. For instance, preliminary virtual screening studies suggest that derivatives of this compound could interact with acetylcholinesterase, a key enzyme in Alzheimer's disease pathogenesis.

The 4-methylphenyl substituent in 2-methyl-2-(4-methylphenyl)methylpyrrolidine is particularly noteworthy, as it introduces a lipophilic aromatic ring system that can enhance blood-brain barrier penetration—a critical factor for CNS drug development. This feature has prompted investigations into its potential as a lead compound for treating cognitive impairments and other neurological conditions.

In vitro studies have begun to unravel the mechanistic potential of 2-methyl-2-(4-methylphenyl)methylpyrrolidine. Researchers have observed that certain analogs of this compound exhibit moderate affinity for sigma-1 receptors, which are implicated in modulating neuronal excitability and stress responses. The sigma-1 receptor has garnered attention due to its role in neuroprotection and its potential as a therapeutic target for conditions such as Parkinson's disease and traumatic brain injury.

The synthesis of 2-methyl-2-(4-methylphenyl)methylpyrrolidine has been optimized to ensure high yield and purity, making it accessible for further pharmacological evaluation. Advances in synthetic methodologies, including transition metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have streamlined the preparation of complex derivatives, allowing for rapid exploration of structure-activity relationships (SAR).

One particularly intriguing aspect of 2-methyl-2-(4-methylphenyl)methylpyrrolidine is its potential as a building block for more complex molecules. By leveraging fragment-based drug design strategies, researchers can append additional functional groups to this scaffold to modulate its pharmacological profile. For example, introducing polar or charged moieties could enhance binding affinity or selectivity for specific biological targets.

The chemical stability of 1508861-34-4 under various storage conditions has been thoroughly evaluated. Studies demonstrate that when stored at controlled temperatures and protected from moisture, the compound maintains its integrity over extended periods. This stability is crucial for both laboratory research and potential industrial-scale production.

Ethical considerations in pharmaceutical research are paramount when handling compounds like 1508861-34-4. Rigorous safety protocols ensure that all handling procedures comply with regulatory standards, minimizing risks to researchers and the environment. These measures include proper ventilation, personal protective equipment (PPE), and waste disposal guidelines.

The future direction of research on 2-methyl-2-(4-methylphenyl)methylpyrrolidine lies in expanding its therapeutic applications through innovative chemical modifications. By integrating knowledge from interdisciplinary fields such as medicinal chemistry, computational biology, and pharmacokinetics, scientists aim to develop next-generation therapeutics with improved efficacy and reduced side effects.

In conclusion,1508861-34-4 represents a promising candidate for further exploration in drug discovery. Its unique structural features offer opportunities for developing novel treatments targeting neurological disorders among other conditions. As research continues to uncover new insights into its pharmacological properties,1508861-34-4 is poised to play a significant role in advancing therapeutic strategies across multiple medical domains.